![molecular formula C16H15N3O3 B4058644 2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-N-2-pyridinylacetamide](/img/structure/B4058644.png)
2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-N-2-pyridinylacetamide
Overview
Description
2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-N-2-pyridinylacetamide, also known as TAK-659, is a novel small molecule inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a critical component of the B-cell receptor signaling pathway and is involved in the development and function of B-cells. Inhibition of BTK has been shown to be a promising therapeutic target for the treatment of various B-cell malignancies and autoimmune diseases.
Scientific Research Applications
Synthesis and Structural Characterization
One of the foundational studies involves the synthesis of 4-azatricyclo[5.2.1.02,6]dec-8-ene derivatives, which are structurally related to the compound . Researchers have developed methodologies for synthesizing these tricyclic amides, further epoxidated with peroxyphthalic acid. These efforts provide insight into the compound's chemical reactivity and potential for modification (Kas’yan et al., 2005). Similarly, the study on synthetic pyridine substituted amino acids and their derivatives highlights the hemostatic and neurotransmitter potential of related structures, suggesting the broad biological activity landscape these compounds might inhabit (Shilin, Voitenko, & Nechai, 2019).
Potential Applications in Polymer Synthesis and Antimicrobial Activity
The exploration of cyclic imides, closely related to the core structure of the compound, has uncovered their extensive use as agents in analgesic, antinociceptive applications, and as reactants for polymer synthesis. This underscores the compound's relevance in developing materials with unique properties (Bielenica & Kossakowski, 2010). Furthermore, the synthesis of acyclovir and HBG analogues incorporating pyridin-2(1H)-one demonstrates the compound's potential in antibacterial applications, providing a foundation for novel antimicrobial strategies (Moustafa et al., 2011).
Chemical Reactivity and Modification
Research into the reactivity of (3,5-dioxo-4-azatricyclo-[5.2.1.02-endo,6-endo]dec-8-en-4-yl)carboxylic acids with p-nitrophenyl azide has revealed significant insights into the compound's chemical behavior, particularly in the formation of aziridine rings. This study provides valuable information on the compound's versatility and potential for creating novel chemical entities (Tarabara, Bondarenko, & Kas’yan, 2009).
properties
IUPAC Name |
2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)-N-pyridin-2-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3/c20-12(18-11-3-1-2-6-17-11)8-19-15(21)13-9-4-5-10(7-9)14(13)16(19)22/h1-6,9-10,13-14H,7-8H2,(H,17,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCMUHCHPORKRCQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C=CC1C3C2C(=O)N(C3=O)CC(=O)NC4=CC=CC=N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.